molecular formula C7H3BrClF3O B8490212 1-Bromo-4-chloro-2-fluoro-3-difluoromethoxybenzene

1-Bromo-4-chloro-2-fluoro-3-difluoromethoxybenzene

Cat. No. B8490212
M. Wt: 275.45 g/mol
InChI Key: TVEMEMMUKQQAPF-UHFFFAOYSA-N
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Description

1-Bromo-4-chloro-2-fluoro-3-difluoromethoxybenzene is a useful research compound. Its molecular formula is C7H3BrClF3O and its molecular weight is 275.45 g/mol. The purity is usually 95%.
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properties

Product Name

1-Bromo-4-chloro-2-fluoro-3-difluoromethoxybenzene

Molecular Formula

C7H3BrClF3O

Molecular Weight

275.45 g/mol

IUPAC Name

1-bromo-4-chloro-3-(difluoromethoxy)-2-fluorobenzene

InChI

InChI=1S/C7H3BrClF3O/c8-3-1-2-4(9)6(5(3)10)13-7(11)12/h1-2,7H

InChI Key

TVEMEMMUKQQAPF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1Cl)OC(F)F)F)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 3-bromo-6-chloro-2-fluorophenol (1.00 g, 4.44 mmol) and sodium chlorodifluoroacetate in dimethylformamide (DMF; 9 mL) was added potassium carbonate (1.22 g, 5.32 mmol) and water (1.77 mL) and the resulting mixture heated to 100° C. for 4 hours. The solution was cooled to ambient temperature and concentrated hydrochloric acid (2.5 mL) and water (4 mL) were added and stirred at ambient temperature overnight. The solution was cooled in an ice bath and neutralized with 2N sodium hydroxide and then extracted with ethyl ether (2×25 mL). The combined extracts were washed with brine, dried (sodium sulfate), and concentrated to give 1-bromo-4-chloro-2-fluoro-3-difluoromethoxybenzene (1.20 g, 4.2 mmol). This material was used without further purification.
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Synthesis routes and methods II

Procedure details

To a solution of 3-bromo-6-chloro-2-fluorophenol (1.00 g, 4.44 mmol) and sodium chlorodifluoroacetate in dimethylformamide (DMF; 9 mL) was added potassium carbonate (1.22 g, 5.32 mmol) and water (1.77 mL) and the resulting mixture heated to 100° C. for 4 hours. The solution was cooled to ambient temperature and concentrated hyrdrochlroric acid (2.5 mL) and water (4 mL) were added and stirred at ambient temperature overnight. The solution was cooled in an ice bath and neutralized with 2N sodium hydroxide and then extracted with ethyl ether (2×25 mL). The combined extracts were washed with brine, dried (sodium sulfate), and concentrated to give 1-bromo-4-chloro-2-fluoro-3-difluoromethoxybenzene (1.20 g, 4.2 mmol). This material was used without further purification.
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